![molecular formula C16H14BrN3O B5911394 5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide](/img/structure/B5911394.png)
5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide, also known as BMN, is a chemical compound that has been extensively studied in the field of medicinal chemistry. BMN is a derivative of nicotinohydrazide and has been shown to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects.
Mechanism of Action
The exact mechanism of action of 5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inhibition of this enzyme can lead to DNA damage and cell death. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth in vivo. This compound has also been shown to exhibit anti-inflammatory and anti-microbial effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide in lab experiments is its ability to exhibit anti-cancer activity against a range of cancer cell lines. This makes it a promising compound for further study as a potential anti-cancer agent. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.
Future Directions
For the study of 5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide include further investigation of its anti-cancer activity, exploration of its potential use in the treatment of inflammatory and infectious diseases, and improving its solubility for enhanced therapeutic efficacy.
Synthesis Methods
The synthesis of 5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide involves the reaction of 5-bromo-2-hydroxynicotinaldehyde with 2-methyl-3-phenylacryloylhydrazide in the presence of a base. The reaction proceeds through a condensation reaction, resulting in the formation of this compound. The purity of the compound can be improved through recrystallization from a suitable solvent.
Scientific Research Applications
5-bromo-N'-(2-methyl-3-phenyl-2-propen-1-ylidene)nicotinohydrazide has been extensively studied for its potential use in the treatment of cancer. It has been shown to exhibit anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vivo.
properties
IUPAC Name |
5-bromo-N-[(Z)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3O/c1-12(7-13-5-3-2-4-6-13)9-19-20-16(21)14-8-15(17)11-18-10-14/h2-11H,1H3,(H,20,21)/b12-7+,19-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZIWUOBQSKSBSP-HMUDDCJVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1)C=NNC(=O)C2=CC(=CN=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC=CC=C1)/C=N\NC(=O)C2=CC(=CN=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.